Cas no 1269292-27-4 (1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole
- 1-(2-bromophenyl)-5-thiophen-3-ylpyrazole
- DTXSID00719004
- AKOS022172566
- 1269292-27-4
-
- Inchi: 1S/C13H9BrN2S/c14-11-3-1-2-4-13(11)16-12(5-7-15-16)10-6-8-17-9-10/h1-9H
- InChI Key: STFCKFCPWSYXMH-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N1C(=CC=N1)C1=CSC=C1
Computed Properties
- Exact Mass: 303.96698g/mol
- Monoisotopic Mass: 303.96698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 46.1Ų
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188250-1g |
1-(2-bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269292-27-4 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM188250-1g |
1-(2-bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269292-27-4 | 95% | 1g |
$445 | 2024-08-02 | |
| Alichem | A049003251-1g |
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269292-27-4 | 95% | 1g |
$413.03 | 2022-04-03 | |
| Ambeed | A864894-1g |
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269292-27-4 | 95+% | 1g |
$401.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770502-1g |
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269292-27-4 | 98% | 1g |
¥4210.00 | 2024-08-09 |
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole
Introduction to 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269292-27-4)
1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole, with the CAS number 1269292-27-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group and a thiophene moiety attached to a pyrazole ring. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.
The synthesis of 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-bromobenzaldehyde with thiophene-3-carbaldehyde followed by cyclization to form the pyrazole ring. This synthetic route is known for its high yield and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly and cost-effective methods for synthesizing this compound.
In terms of its biological activities, 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies suggest that this compound may have antitumor activity, particularly against certain types of cancer cells.
The mechanism of action of 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cell survival. By inhibiting NF-κB activation, this compound can reduce the expression of genes associated with inflammation and cell proliferation. Another potential mechanism involves its interaction with specific protein kinases, such as MAPK and PI3K/Akt, which are crucial for cell signaling and survival.
Clinical trials involving 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole are currently in the early stages, but preliminary data are encouraging. Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings have paved the way for further clinical evaluation in larger patient populations. Researchers are particularly interested in exploring its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease, as well as its role in cancer therapy.
Beyond its therapeutic applications, 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole has also been investigated for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological pathways and understanding the molecular mechanisms underlying various diseases. For example, it has been used as a probe to study the role of specific enzymes in signal transduction pathways, providing valuable insights into potential therapeutic targets.
In conclusion, 1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269292-27-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.
1269292-27-4 (1-(2-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole) Related Products
- 478395-56-1(1H-Pyrazole, 1-(4-methoxyphenyl)-5-(3-thienyl)-)
- 1269293-87-9(1-(4-Bromophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
- 1269292-24-1(1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole)
- 1269291-21-5(1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
- 1269292-30-9(1-(2-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
- 1269293-20-0(1-(4-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
- 1269292-96-7(5-(Thiophen-3-yl)-1-(p-tolyl)-1H-pyrazole)
- 299162-73-5(1-(2-Bromophenyl)-5-phenyl-1H-pyrazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)